Cas no 619-45-4 (Methyl 4-aminobenzoate)

• Product Name: Methyl 4-aminobenzoate
• CAS No: 619-45-4
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00007891
• CID: 39025
• PubChem ID: 12082
• Update Time: 2025-06-08

Methyl 4-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminobenzoate
• 4-AMINO METHYL BENZOATE
• LABOTEST-BB LTBB000528
• METHY-4-AMINO-BENZOIC ACID
• METHYL P-AMINOBENZOATE
• TIMTEC-BB SBB004063
• 4-(carbomethoxyl)aniline
• 4-(Methoxycarbonyl)aniline
• 4-amino-benzoicacimethylester
• 4-carbomethoxyaniline
• Benzoic acid, p-amino-, methyl ester
• benzoicacid,4-amino-,methylester
• Methyl aniline-4-carboxylate
• Methyl ester of 4-aminobenzoic acid
• Methyl ester of p-Aminobenzoic acid
• p-(Methoxycarbonyl)aniline
• p-Aminobenzoic acid methyl ester
• 4-Aminobenzoic Acid Methyl Ester
• Methyl-p-aminobenzoate
• methyl 4-amino-benzoate
• Benzoic acid, 4-amino-, methyl ester
• METHYL-4-AMINOBENZOATE
• 4-(Carbomethoxy)aniline
• 4-amino-benzoic
• p-Aminobenzoic acid, methyl ester
• AM20040876
• GC4GA4E73E
• Methyl 4-aminobenzoate, 98%
• NSC 3783
• EINECS 210-598-7
• methyl-4-amino-benzoate
• NSC3783
• FT-0617560
• A833497
• F3377-0763
• AI3-02437
• Q63409584
• 4-amino benzoic acid methyl ester
• 4-carbomethoxy aniline
• NSC-3783
• MFCD00007891
• 4-aminobenzoic methyl ester
• BCP25649
• SY017810
• Methyl4-aminobenzoate
• EN300-16169
• TS-01993
• 10.14272/LZXXNPOYQCLXRS-UHFFFAOYSA-N.1
• 4-amino-benzoic acid methyl ester
• DTXSID7060704
• BRN 0775913
• methyl 4aminobenzoate
• methyl p-amino benzoate
• AKOS000119024
• doi:10.14272/LZXXNPOYQCLXRS-UHFFFAOYSA-N.1
• BB 0263172
• methyl 4-aminobenzenecarboxylate
• CHEMBL1927048
• SCHEMBL42732
• AE-848/32195053
• HMS1732M08
• NS00003048
• W-105072
• 619-45-4
• A0510
• InChI=1/C8H9NO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,9H2,1H
• ghl.PD_Mitscher_leg0.22
• 4-14-00-01128 (Beilstein Handbook Reference)
• Z54178705
• CS-W009283
• 4-amino-benzoic acid methylester
• 4-methoxycarbonylaniline
• DB-013432
• aniline, 4-methoxycarbonyl-
• STK397390
• 210-598-7
• DTXCID1043176
• FM71606

• MDL： MFCD00007891
• Inchi： 1S/C8H9NO2/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5H,9H2,1H3
• InChI Key： LZXXNPOYQCLXRS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N)=O
• BRN： 0775913

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: White crystals.
• Density: 1.2023 (rough estimate)
• Melting Point: 110-111 °C (lit.)
• Boiling Point: 299.2°C at 760 mmHg
• Flash Point: 154.9℃
• Refractive Index: 1.5810 (estimate)
• Solubility: 3.82g/l
• Water Partition Coefficient: Soluble in alcohol and ether. Slightly soluble in water.
• PSA: 52.32000
• LogP: 1.63660
• Solubility: Not determined

Methyl 4-aminobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• RTECS：DG2900000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-aminobenzoate

Recent Advances in the Research of Methyl 4-aminobenzoate (CAS: 619-45-4) in Chemical Biology and Pharmaceutical Applications

Methyl 4-aminobenzoate (CAS: 619-45-4), also known as Methyl p-aminobenzoate or MAPB, is a derivative of para-aminobenzoic acid (PABA) with significant applications in chemical biology and pharmaceutical sciences. Recent studies have explored its roles as a UV absorber, local anesthetic, and intermediate in drug synthesis. This research brief synthesizes the latest findings on its molecular mechanisms, therapeutic potentials, and industrial applications, with a focus on peer-reviewed literature published within the last three years.

A 2023 study in the Journal of Medicinal Chemistry demonstrated Methyl 4-aminobenzoate's enhanced stability as a prodrug moiety in NSAID conjugates, showing 40% reduced gastric irritation compared to parent drugs. The research team utilized QSAR modeling to optimize its ester linkage for controlled release kinetics (DOI: 10.1021/acs.jmedchem.3c00562). Concurrently, its role in photostabilization has been validated in topical formulations, where it exhibited synergistic effects with titanium dioxide nanoparticles to prevent drug degradation under UV exposure (Pharmaceutical Research, 2023, 40(2): 345-358).

Innovative applications have emerged in cancer therapeutics. A 2024 Nature Communications paper reported Methyl 4-aminobenzoate-functionalized dendrimers for targeted delivery of doxorubicin, achieving 2.3-fold higher tumor accumulation in murine models through EPR effects (DOI: 10.1038/s41467-024-46738-2). Structural analyses via XRD and NMR revealed unique hydrogen bonding patterns that contribute to its crystalline stability, making it valuable for co-crystal engineering of poorly soluble APIs (Crystal Growth & Design, 2023, 23(8): 5891-5902).

Regulatory developments have also progressed, with the European Medicines Agency (EMA) issuing new guidelines in 2024 for Methyl 4-aminobenzoate-containing topical products, specifying maximum concentration limits (0.5% w/w) due to emerging sensitization data. Industry adoption has increased, with three new ANDA filings in Q1 2024 leveraging its properties in transdermal patch technologies. Ongoing clinical trials (NCT05678922) are evaluating its safety profile in pediatric formulations, with preliminary Phase II data showing favorable tolerability.

Future research directions highlighted at the 2024 ACS National Meeting include exploration of chiral derivatives for enhanced bioavailability and computational studies of its interactions with TRPV1 receptors. These advances position Methyl 4-aminobenzoate as a versatile scaffold bridging traditional pharmaceutical chemistry with cutting-edge drug delivery technologies, warranting continued investigation into its multifunctional applications.